Cas no 1273661-32-7 (5,6,7-Trifluoro-2,3-dihydro-1-benzofuran-3-amine)

• Product Name: 5,6,7-Trifluoro-2,3-dihydro-1-benzofuran-3-amine
• CAS No: 1273661-32-7
• MF: C₈H₆F₃NO
• MW: 189.13455247879
• CID: 5582226
• PubChem ID: 55271005
• Update Time: 2026-03-11

5,6,7-Trifluoro-2,3-dihydro-1-benzofuran-3-amine Chemical and Physical Properties

Names and Identifiers

• 5,6,7-Trifluoro-2,3-dihydro-1-benzofuran-3-amine
• 3-Benzofuranamine, 5,6,7-trifluoro-2,3-dihydro-

• Inchi： 1S/C8H6F3NO/c9-4-1-3-5(12)2-13-8(3)7(11)6(4)10/h1,5H,2,12H2
• InChI Key： ONOKAHLUYBZPFQ-UHFFFAOYSA-N
• SMILES： FC1=C(C(=CC2=C1OCC2N)F)F

Computed Properties

• Exact Mass: 189.04014830g/mol
• Monoisotopic Mass: 189.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.457±0.06 g/cm3(Predicted)
• Boiling Point: 186.7±40.0 °C(Predicted)
• pka: 7.25±0.20(Predicted)

Additional information on 5,6,7-Trifluoro-2,3-dihydro-1-benzofuran-3-amine

Introduction to 5,6,7-Trifluoro-2,3-dihydro-1-benzofuran-3-amine (CAS No. 1273661-32-7)

5,6,7-Trifluoro-2,3-dihydro-1-benzofuran-3-amine (CAS No. 1273661-32-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of fluorinated benzofurans and is characterized by its unique chemical structure and potential biological activities. The presence of trifluoromethyl groups and the benzofuran scaffold endows this molecule with distinct properties that make it a promising candidate for various therapeutic applications.

The chemical structure of 5,6,7-Trifluoro-2,3-dihydro-1-benzofuran-3-amine consists of a benzofuran core with three fluorine atoms substituted at positions 5, 6, and 7. The amine group at the 3-position further enhances its reactivity and functional versatility. This molecular configuration has been shown to influence the compound's pharmacokinetic and pharmacodynamic properties, making it an attractive target for drug development.

Recent studies have highlighted the potential of 5,6,7-Trifluoro-2,3-dihydro-1-benzofuran-3-amine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research conducted by Smith et al. (2021) demonstrated that this compound exhibits potent neuroprotective effects by modulating specific neurotransmitter systems and reducing oxidative stress in neuronal cells. These findings suggest that 5,6,7-Trifluoro-2,3-dihydro-1-benzofuran-3-amine could be a valuable lead compound for developing treatments for conditions such as Parkinson's disease and Alzheimer's disease.

In addition to its neuroprotective properties, 5,6,7-Trifluoro-2,3-dihydro-1-benzofuran-3-amine has shown promise in cancer research. A study by Johnson et al. (2022) investigated the antitumor activity of this compound against various cancer cell lines. The results indicated that 5,6,7-Trifluoro-2,3-dihydro-1-benzofuran-3-amine effectively inhibits cell proliferation and induces apoptosis in cancer cells through the activation of specific signaling pathways. These findings open up new avenues for exploring this compound as a potential anticancer agent.

The pharmacokinetic profile of 5,6,7-Trifluoro-2,3-dihydro-1-benzofuran-3-amine has also been extensively studied. Research by Lee et al. (2020) revealed that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It demonstrates good oral bioavailability and a suitable half-life, which are crucial factors for its potential use as an oral medication. Furthermore, the compound shows low toxicity in preclinical studies, suggesting a favorable safety profile.

In terms of synthetic methods, several approaches have been developed to produce 5,6,7-Trifluoro-2,3-dihydro-1-benzofuran-3-amine. One efficient route involves the reaction of 5,6-difluorobenzofuran with trifluoromethylating agents followed by reductive amination to introduce the amine group. This synthetic pathway allows for high yields and purity levels, making it suitable for large-scale production.

The potential applications of 5,6,7-Trifluoro-2,3-dihydro-1-benzofuran-3-amine extend beyond its therapeutic uses. It has also been explored as a building block in organic synthesis due to its unique chemical properties. The trifluoromethyl groups provide enhanced stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In conclusion, 5,6,7-Trifluoro-2,3-dihydro-1-benzofuran-3-amine (CAS No. 1273661-32-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing treatments for neurological disorders and cancer. Ongoing research continues to uncover new applications and optimize its therapeutic potential.